Cas no 61892-89-5 (3-Pyrrolidinone, 1-methyl-5-(2-oxopropyl)-)

• Product Name: 3-Pyrrolidinone, 1-methyl-5-(2-oxopropyl)-
• CAS No: 61892-89-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 463617
• PubChem ID: 71391387
• Update Time: 2025-04-19

3-Pyrrolidinone, 1-methyl-5-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinone, 1-methyl-5-(2-oxopropyl)-
• 1-methyl-5-(2-oxopropyl)pyrrolidin-3-one
• DTXSID80813256
• 61892-89-5

• Inchi： 1S/C8H13NO2/c1-6(10)3-7-4-8(11)5-9(7)2/h7H,3-5H2,1-2H3
• InChI Key： APXYTPOJEUFAGI-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(CC(C)=O)C1

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38